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Compound of Interest

Compound Name: Dadle

Cat. No.: B013295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,

and use of [D-Ala², D-Leu⁵]-enkephalin (DADLE) stock solutions. DADLE is a synthetic opioid

peptide and a potent agonist for the delta-opioid receptor (δ-opioid receptor), with some affinity

for the mu-opioid receptor (μ-opioid receptor)[1]. It is widely utilized in research to investigate

pain modulation, neuroprotection, and other physiological processes mediated by the opioid

system.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of DADLE is essential for the

accurate preparation of stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b013295?utm_src=pdf-interest
https://www.benchchem.com/product/b013295?utm_src=pdf-body
https://www.benchchem.com/product/b013295?utm_src=pdf-body
https://www.rndsystems.com/products/dadle_3790
https://www.benchchem.com/product/b013295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₂₉H₃₉N₅O₇

Molecular Weight 569.66 g/mol

CAS Number 63631-40-3

Appearance White to off-white lyophilized powder

Purity >95%

Solubility Data
DADLE exhibits solubility in a variety of solvents. The choice of solvent will depend on the

specific experimental requirements, including the desired stock concentration and compatibility

with the biological system under investigation.

Solvent Solubility

Water Soluble to 1 mg/mL

Dimethylformamide (DMF) 25 mg/mL

Dimethyl sulfoxide (DMSO) 25 mg/mL

Ethanol 3 mg/mL

Phosphate-Buffered Saline (PBS, pH 7.2) 10 mg/mL

Experimental Protocols
Protocol 1: Preparation of a 10 mM DADLE Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution suitable for long-

term storage and subsequent dilution for various in vitro assays.

Materials:

DADLE (lyophilized powder)
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Anhydrous dimethyl sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of lyophilized DADLE and the DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh a precise amount of DADLE powder using an analytical balance.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.697 mg of DADLE
(Molecular Weight = 569.66 g/mol ).

Dissolution:

Aseptically transfer the weighed DADLE powder to a sterile microcentrifuge tube.

Add the calculated volume of DMSO to the tube. For a 10 mM solution with 5.697 mg of

DADLE, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Gentle warming to 37°C or brief sonication can be used to aid dissolution if

necessary.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage. Properly

stored, the stock solution is stable for at least one year.
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Protocol 2: Preparation of a 1 mg/mL DADLE Stock
Solution in Sterile Water or PBS
This protocol is suitable for preparing a stock solution for in vivo studies or in vitro assays

where DMSO may be undesirable.

Materials:

DADLE (lyophilized powder)

Sterile, deionized, and filtered water or sterile Phosphate-Buffered Saline (PBS, pH 7.2)

Sterile, RNase/DNase-free microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Equilibration: Bring the vial of lyophilized DADLE to room temperature.

Reconstitution:

Determine the mass of DADLE in the vial (often provided by the manufacturer).

Add the appropriate volume of sterile water or PBS to the vial to achieve a final

concentration of 1 mg/mL. For example, if the vial contains 1 mg of DADLE, add 1 mL of

solvent.

Recap the vial and gently swirl or vortex to dissolve the powder. Avoid vigorous shaking

which can cause peptide degradation.

Aliquoting and Storage:

For immediate use, the solution can be kept at 4°C for a short period.
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For longer-term storage, aliquot the solution into sterile tubes and store at -20°C. It is

recommended to use the solution within one month when stored at -20°C and within six

months when stored at -80°C.

Application Data: Recommended Working
Concentrations
The optimal working concentration of DADLE will vary depending on the specific application

and experimental system. The following table provides a summary of reported concentrations

for various assays.

Application Assay Type
Cell Line / Animal
Model

Typical Working
Concentration

In Vitro
Receptor Binding

Assay (Ki)

Human μ-opioid

receptor
13.8 nM[2]

Receptor Binding

Assay (Ki)
δ-opioid receptor 2.06 nM[2]

Neuroprotection

Assay
SH-SY5Y cells 0.1 µM

Neuronal Cell Cycle

Suppression
Primary Neurons 32 µg/mL

In Vivo
Analgesia (Tail-flick

test)

Mice

(intracerebroventricula

r)

0.03 nmol/animal

Analgesia (Hot plate

test)

Mice

(intracerebroventricula

r)

0.027 nmol/animal

Anti-inflammatory

Effects

Aged Mice (systemic

administration)
Not specified

Pain Models Mice (oral) 5 mg/kg
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DADLE Signaling Pathway
DADLE exerts its effects primarily through the activation of the G-protein coupled δ-opioid

receptor. Upon binding, it initiates a cascade of intracellular signaling events that modulate

neuronal activity and gene expression, leading to its characteristic analgesic and

neuroprotective effects. One of the key pathways involves the modulation of the MAPK/ERK

and PI3K/Akt signaling cascades, which can influence the expression of transcription factors

such as c-fos and the activity of tumor suppressor proteins like p53.
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Caption: DADLE signaling pathway via the δ-opioid receptor.

Experimental Workflow for Preparing and Using
DADLE Stock Solutions
The following diagram illustrates a typical workflow from receiving lyophilized DADLE to its

application in an experiment.
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Caption: Experimental workflow for DADLE stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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